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Compound of Interest

Compound Name: m-PEG11-OH

Cat. No.: B3116480

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for m-
PEG11-OH (O-(Methyl-polyethylene glycol) undecamer), a commonly used PEG-based linker
in pharmaceutical research and development, particularly in the synthesis of Proteolysis
Targeting Chimeras (PROTACSs). While m-PEG11-OH is generally considered to have a low
hazard profile and is often shipped as a non-hazardous chemical, adherence to proper
laboratory safety protocols is essential.[1] This document compiles available data on its
properties, safe handling, storage, and emergency procedures.

Chemical and Physical Properties

Understanding the physical and chemical properties of m-PEG11-OH is fundamental to its safe
handling and use in experimental settings.
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Property Value Source

2,5,8,11,14,17,20,23,26,29,32-
Chemical Name undecaoxatetratriacontan-34- [1]

ol

O-Methyl-undecaethylene

glycol; Undecaethylene glycol
Synonyms [1]
monomethyl ether; m-PEG11-

alcohol
CAS Number 2168540-65-4 [11[2]
Molecular Formula C23H48012 [1]
Molecular Weight 516.63 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 557.1+45.0 °C (Predicted) [2]
Density 1.086+0.06 g/cm3 (Predicted) [2]

- DMSO: 100 mg/mL (193.57
Solubility _ o [2]
mM; requires sonication)

pKa 14.36+0.10 (Predicted) [2]

Safety and Hazard Information

While a specific, comprehensive Safety Data Sheet (SDS) for m-PEG11-OH with detailed
toxicological data is not readily available in public databases, a general assessment based on
data for similar low molecular weight mMPEG-OH compounds suggests a low level of hazard.[3]
Most suppliers ship m-PEG11-OH as a non-hazardous chemical.[1] However, as with any
chemical, caution should be exercised.

General Hazard Classification: Based on available information for generic mPEG-OH, the
substance is not classified as hazardous according to Regulation (EC) No. 1272/2008.[3]

Potential Health Effects: To the best of our knowledge, the chemical, physical, and toxicological
properties of m-PEG11-OH have not been thoroughly investigated.[3] Based on general
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information for polyethylene glycols:

Eye Contact: May cause mild irritation.

Skin Contact: Unlikely to cause significant irritation.

Inhalation: Unlikely to be a hazard at room temperature due to low volatility.

Ingestion: Expected to have low toxicity.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of m-PEG11-OH and
ensuring the safety of laboratory personnel.

3.1. Personal Protective Equipment (PPE)

The following PPE should be worn when handling m-PEG11-OH:

o Eye Protection: Chemical safety goggles.

e Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).
o Skin and Body Protection: Laboratory coat.

3.2. Safe Handling Practices

Work in a well-ventilated area.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.3. Storage Conditions

For optimal stability, m-PEG11-OH should be stored under the following conditions:
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Condition Temperature Duration
Short-term 0-4°C Days to weeks
Long-term -20 °C Months to years

The product should be stored in a dry, dark environment.[1] Stock solutions should be stored at
-80°C for up to 6 months or -20°C for up to 1 month.[2]

Emergency Procedures

In the event of exposure or a spill, the following first-aid and cleanup measures should be
taken.

4.1. First-Aid Measures

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

4.2. Accidental Release Measures

Ensure adequate ventilation.

Absorb the spill with an inert material (e.g., vermiculite, dry sand, earth).

Place the absorbed material into a chemical waste container.

Do not flush to sewer.[3]

Experimental Protocols and Workflows
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While specific experimental protocols for the safety assessment of m-PEG11-OH are not
publicly documented, the following diagrams illustrate standard laboratory workflows for
handling and responding to incidents involving this compound.

4 Preparation and Handling A
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Caption: Standard workflow for the safe handling of m-PEG11-OH.
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4 Spill Response Protocol A
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Caption: Logical steps for responding to an m-PEG11-OH spill.

Toxicological and Ecological Information
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Toxicological Information: Detailed toxicological studies specifically on m-PEG11-OH are not
widely available. Studies on higher molecular weight polyethylene glycols (20, 40, or 60 kDa)
have shown that they can cause tissue vacuolation without an inflammatory response in animal
models. However, PEGs with molecular weights up to 7.5 kDa generally demonstrate a low
level of toxicity in various animal studies. Given its much lower molecular weight, m-PEG11-OH
is expected to have a low toxicity profile, but this has not been experimentally confirmed.[3]

Ecological Information: No specific ecological data for m-PEG11-OH is available. As a general
precaution, it should not be allowed to enter drains or waterways.

Disposal Considerations

Unused m-PEG11-OH and any contaminated materials should be disposed of as chemical
waste in accordance with local, state, and federal regulations. Consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Disclaimer: This document is intended for informational purposes only and is based on
currently available data. It is not a substitute for a formal Safety Data Sheet. All laboratory
personnel should be trained in general chemical safety and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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